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An In-depth Technical Guide to the Physical and Chemical Properties of Dimethyl Maleate

Abstract
Dimethyl maleate (DMM) is a versatile organic compound with the chemical formula C₆H₈O₄.

[1] As the dimethyl ester of maleic acid, it serves as a crucial intermediate and additive in a

wide array of industrial and synthetic applications, from the production of plastics, pigments,

and pharmaceuticals to its use in paints, adhesives, and copolymers.[1][2] Its utility is largely

derived from its reactivity as a dienophile in Diels-Alder reactions and its ability to undergo

various addition reactions and polymerizations.[2][3] This technical guide provides a

comprehensive overview of the core physical and chemical properties of dimethyl maleate,

detailed experimental protocols for its synthesis and analysis, and an examination of its key

chemical transformations.

Physical and Chemical Properties
Dimethyl maleate is a clear, colorless, and oily liquid with a pungent odor.[1][4] It is stable

under normal conditions but is incompatible with strong acids, bases, oxidizing agents, and

reducing agents.[3][5]
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Property Value

IUPAC Name dimethyl (Z)-but-2-enedioate[6]

Synonyms
Methyl maleate, Dimethyl cis-butenedioate,

Maleic acid dimethyl ester[6][7]

CAS Number 624-48-6[7]

Molecular Formula C₆H₈O₄[1]

Molar Mass 144.13 g/mol [1]

Appearance Clear, colorless, oily liquid[1]

Odor Pungent[4]

Thermodynamic and Physical Properties
Property Value Conditions

Boiling Point 204-207 °C[1] 760 mmHg

Melting Point -17 °C[1] -

Flash Point 95 °C[1] Open cup

Density 1.152 g/cm³[7] 25 °C

Refractive Index 1.441[5] 20 °C

Vapor Pressure 1 mmHg[7] 45.7 °C

Solubility in Water Slightly soluble[1]; 77.9 g/L 20 °C

log Pow 0.52 35 °C, pH 7

Chemical Reactivity and Applications
The chemical behavior of dimethyl maleate is dominated by the presence of the electron-

deficient carbon-carbon double bond and the two ester functional groups. This structure makes

it an excellent substrate for a variety of chemical transformations.
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Synthesis
Dimethyl maleate is commonly synthesized via the esterification of maleic anhydride or maleic

acid with methanol, typically in the presence of an acid catalyst like sulfuric acid.[1][2] The

reaction proceeds through a nucleophilic acyl substitution to form the monomethyl ester,

followed by a Fischer esterification to yield the dimethyl ester.[1] Catalytic distillation using

cation exchange resins is also an effective method for its production, with reported yields of up

to 99%.[8]

Reactants

ProductsMaleic Anhydride

+Methanol
(2 eq.)

Dimethyl Maleate

Water

 H₂SO₄

(catalyst) 

Click to download full resolution via product page

Caption: Synthesis of Dimethyl Maleate from Maleic Anhydride.

Hydrolysis
The ester groups of dimethyl maleate can be hydrolyzed to yield maleic acid or the

monomethyl ester of maleic acid, depending on the reaction conditions.[1] This reaction is the

reverse of the esterification process used for its synthesis.
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Caption: Hydrolysis of Dimethyl Maleate to Maleic Acid.

Addition Reactions
Dimethyl maleate is a well-known dienophile and readily participates in Diels-Alder reactions.

[2][6] It also serves as a Michael acceptor, undergoing conjugate addition with various

nucleophiles.[9] For instance, the aza-Michael addition of amines to the double bond is a

common reaction.[10]

Polymerization
While homopolymerization of dimethyl maleate is challenging, it is frequently used as a

comonomer in copolymerization reactions with vinyl monomers like styrene and vinyl acetate.

[4][11] The incorporation of DMM into polymer chains can improve properties such as flexibility,

adhesion, and hardness.[2][4] It can also increase the glass transition temperature of polymers

like PVC and polystyrene.[1][2]

Experimental Protocols
Synthesis of Dimethyl Maleate from Maleic Acid
This protocol describes the synthesis of dimethyl maleate via the acid-catalyzed esterification

of maleic acid with methanol.[12]
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Materials:

Maleic acid (25.0 g, 216 mmol)

Methanol (250 mL)

Concentrated sulfuric acid (2.5 mL)

Ethyl acetate

Saturated sodium bicarbonate solution

Deionized water

Magnesium sulfate (MgSO₄)

Procedure:

Dissolve maleic acid in methanol in a round-bottom flask.

Carefully add concentrated sulfuric acid dropwise to the solution.

Reflux the mixture at 75 °C for 16 hours.

Remove the methanol using a rotary evaporator.

Add 100 mL of ethyl acetate to the residue.

Wash the organic solution twice with 20 mL of saturated sodium bicarbonate solution,

followed by a single wash with 20 mL of deionized water.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the product by distillation (140 °C at 190 mbar) to yield a clear, colorless, oily liquid.

[12]
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Boiling Point Determination (Micro-Boiling Point
Method)
This method is suitable for determining the boiling point of small quantities of liquid.[13][14]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with oil)

Procedure:

Place a small amount of dimethyl maleate into the test tube.

Invert the capillary tube and place it in the test tube with the open end submerged in the

liquid.

Attach the test tube to a thermometer and heat the assembly in the heating bath.

Heat gently until a continuous stream of bubbles emerges from the open end of the

capillary tube.[14]

Remove the heat source and allow the apparatus to cool.

Record the temperature at the precise moment the bubbling stops and the liquid begins to

be drawn into the capillary tube. This temperature is the boiling point.[13][14]

Aza-Michael Addition of a Thiol
This protocol provides a general procedure for the conjugate addition of a thiol to an α,β-

unsaturated ester like dimethyl maleate.[9]

Materials:
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Dimethyl maleate (1.0 equivalent)

Thiophenol (1.0 equivalent)

Base catalyst (e.g., triethylamine, Et₃N, 1-5 mol%)

Solvent (e.g., dichloromethane, DCM)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolve dimethyl maleate and thiophenol in DCM in a round-bottom flask.

Add a catalytic amount of Et₃N to the mixture.

Stir the reaction at room temperature and monitor its progress by thin-layer

chromatography (TLC).

Upon completion, wash the reaction mixture with saturated NaHCO₃ solution to remove

the catalyst.

Wash the organic layer with brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to yield the crude product.
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Caption: Experimental workflow for a Thia-Michael addition.

Spectroscopic Analysis
Spectroscopic methods are essential for the structural elucidation and purity assessment of

dimethyl maleate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The ¹H NMR spectrum of dimethyl maleate is simple and characteristic. In CDCl₃,

it shows a singlet for the two equivalent vinylic protons at approximately δ 6.26 ppm and a

singlet for the six equivalent methyl protons of the ester groups at approximately δ 3.79 ppm.

[12][15]
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¹³C NMR: The proton-decoupled ¹³C NMR spectrum in CDCl₃ typically shows signals for the

methyl carbons around δ 51.7 ppm, the vinylic carbons around δ 129.8 ppm, and the

carbonyl carbons around δ 165.5 ppm.[16]

Infrared (IR) Spectroscopy
The IR spectrum of dimethyl maleate displays characteristic absorption bands for the C=O

stretching of the α,β-unsaturated ester at approximately 1740-1705 cm⁻¹ and for the C=C

stretching around 1645 cm⁻¹.[17][18]

Caption: Logical workflow for spectroscopic confirmation.

Safety Information
Dimethyl maleate is classified as harmful if swallowed or in contact with skin.[19] It can cause

skin and eye irritation and may cause an allergic skin reaction and respiratory irritation.[7]

GHS Hazard Statements
Code Statement

H302 Harmful if swallowed[6]

H314 Causes severe skin burns and eye damage[1]

H317 May cause an allergic skin reaction[1]

H335 May cause respiratory irritation[1]

Appropriate personal protective equipment, including gloves and safety goggles, should be

worn when handling this chemical, and work should be conducted in a well-ventilated area.[20]

Conclusion
Dimethyl maleate is a valuable and versatile chemical intermediate with a well-defined set of

physical and chemical properties. Its reactivity, particularly in addition and polymerization

reactions, has led to its widespread use in the synthesis of a diverse range of materials. A

thorough understanding of its properties, reaction protocols, and safety considerations is

essential for its effective and safe application in research and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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